Cas no 57532-26-0 (1,2-Benzenedicarboxylicacid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl]]bis-)

• Product name: 1,2-Benzenedicarboxylicacid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl]]bis-
• CAS No: 57532-26-0
• MF: C₃₀H₂₂Cl₂N₆O₁₂
• MW: 729.434685230255
• CID: 371230
• PubChem ID: 93702

1,2-Benzenedicarboxylicacid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl]]bis- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid,3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl]]bis-
• 3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxoethane-1,2-diyl)azo]]bisphthalic acid
• 8-methoxy-2,6-dimethyloct-2-ene
• 1,2-Benzenedicarboxylic acid, 3,3'-((2,5-dichloro-1,4-phenylene)bis(imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl))bis-
• 1,2-Benzenedicarboxylic acid, 3,3'-((2,5-dichloro-1,4-phenylene)bis(imino(1-acetyl-2-oxo-2,1-ethanediyl)azo))bis-
• 3,3'-((2,5-Dichloro-1,4-phenylene)bis(imino(1-acetyl-2-oxo-2,1-ethanediyl)azo))bisphthalic acid
• N,N'-Bis(alpha-(2',3'-dicarboxyphenylazo)acetoaceto)-2,5-dichloro-p-phenylenediamine
• SCHEMBL11770847
• EINECS 260-795-7
• DTXSID50886230
• SCHEMBL11770860
• 3,3'-[(2,5-Dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)azo]]bisphthalic acid
• 57532-26-0
• 3,3'-((2,5-Dichloro-1,4-phenylene)bis(imino(1-acetyl-2-oxoethane-1,2-diyl)azo))bisphthalic acid
• 1,2-Benzenedicarboxylic acid, 3,3'-[(2,5-dichloro-1,4-phenylene)bis[imino(1-acetyl-2-oxo-2,1-ethanediyl)-2,1-diazenediyl]]bis-

• Inchi： InChI=1S/C30H22Cl2N6O12/c1-11(39)23(37-35-17-7-3-5-13(27(43)44)21(17)29(47)48)25(41)33-19-9-16(32)20(10-15(19)31)34-26(42)24(12(2)40)38-36-18-8-4-6-14(28(45)46)22(18)30(49)50/h3-10,23-24H,1-2H3,(H,33,41)(H,34,42)(H,43,44)(H,45,46)(H,47,48)(H,49,50)
• InChI Key： IKYJRKWNYMEKNT-UHFFFAOYSA-N
• SMILES： CC(=O)C(C(=O)NC1=CC(=C(C=C1Cl)NC(=O)C(C(=O)C)N=NC2=CC=CC(=C2C(=O)O)C(=O)O)Cl)N=NC3=CC=CC(=C3C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 728.06746
• Monoisotopic Mass: 728.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 50
• Rotatable Bond Count: 14
• Complexity: 1320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 291Ų

Experimental Properties

• Density: 1.65
• Boiling Point: 970.9°Cat760mmHg
• Flash Point: 541°C
• Refractive Index: 1.7
• PSA: 290.98